Cas no 614-47-1 (trans-Chalcone)

trans-Chalcone Properties

Names and Identifiers

• (E)-Chalcone
• Trans-Chalcone
• 2-Propen-1-one, 1,3-diphenyl-, (E)-
• chalcone
• Benzalacetophenone
• Phenyl (E)-2-phenylethenyl ketone
• Phenyl trans-styryl ketone
• trans-Benzalacetophenone
• Benzylideneacetophenone
• 1,3-Diphenyl-2-propen-1-one
• (E)-1,3-Diphenyl-2-propen-1-one
• (E)-Benzalacetophenone
• (E)-Benzylideneacetophenone
• NSC 167107
• Chalkone
• Phenyl styryl ketone
• Cinnamophenone
• 2-Benzalacetophenone
• 2-Benzylideneacetophenone
• 1,3-Diphenylpropenone
• (2E)-1,3-diphenylprop-2-en-1-one
• Styryl phenyl ketone
• 3-Phenylacrylophenone
• 1-Benzoyl-2-phenylethene
• 2-Propen-1-one, 1,3-diphenyl-
• beta-Benzoylstyrene
• Benzylidenecetophenone
• 1-Benzoyl-1-phenylethene
• 1-Phenyl-2
• AC7897
• NSC-4523
• CHALCONE [MI]
• HMS2235P17
• J-200119
• AKOS001041518
• DTXSID8022531
• CCRIS 2213
• NSC-167107
• CHALCONE (E)-FORM
• UNII-5S5A2Q39HX
• b-Benzoylstyrene
• Chalcedony8108
• BCP14123
• A852077
• STR06550
• 1,3-Diphenyl-2-propenone
• NSC26612
• phenyl (E)--2-phenylethenyl ketone
• HY-121054
• (E)-1,3-diphenylprop-2-en-1-one
• .beta.-Benzoylstyrene
• NSC 26612
• AMY37401
• DTXCID80809654
• 1,3-diphenylprop-2-en-1-one
• SR-01000000156-2
• D70211
• Acrylophenone, 3-phenyl-
• Chalkon
• s5845
• substituted chalcone, 5j
• Q899416
• Phenyl 2-phenylvinyl ketone
• bmse000704
• 1, 3-Diphenyl-1-propen-3-one
• trans-Benzylideneacetophenone
• alpha-Benzylideneacetophenone
• AKOS025310645
• 1,3 Diphenyl 2 Propen 1 One
• Chalcone methoxyamine
• CHEMBL7976
• (E)-1,3-DIPHENYL-PROPENONE
• 2-Propen-1-one,3-diphenyl-, (E)-
• EINECS 202-330-2
• MLS000069600
• CHEBI:48965
• Cinnamoylbenzene
• CHALCONE, (E)-
• 5S5A2Q39HX
• NS00015146
• 614-47-1
• SCHEMBL27580
• WLN: RV1U1R
• Z46028346
• .omega.-Benzylideneacetophenone
• EN300-16057
• PHENYL (E)-STYRYL KETONE
• EINECS 210-383-8
• Opera_ID_1389
• AI3-00946
• 5173133B-0B1C-46FB-8DFF-976669EE9D5B
• 1,3-Diphenyl-2-propenone, >=98.0% (GC)
• cid_637760
• (2E)-1,3-Diphenyl-2-propen-1-one
• 1,3-Diphenyl-1-propen-3-one
• (E)-3-phenyl-1-phenylprop-2-en-1-one
• Chalcone, 13
• AC-16892
• SR-01000000156
• CCRIS 3778
• MFCD00003082
• .alpha.-Benzylideneacetophenone
• TRANS-CHALCONE-D12, 98 ATOM % D
• .beta.-Phenylacrylophenone
• SMR000059029
• trans-Chalcone, 97%
• chalcone (ACD/Name 4.0)
• Benzylidene acetophenone
• (E)-1,3-diphenyl-prop-2-en-1-one
• 1-Phenyl-2-benzoylethylene
• AE-641/00372002
• NSC167107
• NSC4523
• CS-0079373
• a-Benzylideneacetophenone
• A833233
• DTXSID20873536
• NCGC00018232-03
• 1-Benzoyl-2-phenylethylene
• Chalcone 1
• b-Phenylacrylophenone
• 3-phenyl-Acrylophenone
• 2-Propen-1-one, 1,3-diphenyl-, (2E)-
• CHALCONE (E)-FORM [MI]
• 94-41-7
• NSC-26612
• C01484
• CHEBI:27618
• phenylstyryl ketone
• beta-Phenylacrylophenone
• BDBM29143
• benzylidenacetophenone
• BIDD:ER0232
• BBL010497
• ALBB-037311
• STK257430
• DA-59804
• DA-48743
• +Expand

• MDL： MFCD00003082
• InChIKey： DQFBYFPFKXHELB-VAWYXSNFSA-N
• Inchi： 1S/C15H12O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+
• SMILES： O=C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 509985

Computed Properties

• Exact Mass: 208.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.088815
• Heavy Atom Count: 16
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.58270
• PSA: 17.07
• Merck: 14,2037
• Refractive Index: 1.5361 (estimate)
• Water Partition Coefficient: Soluble in chloroform, ether, benzene, and ethanol (slightly). Insoluble in water.
• Boiling Point: 208 °C/25 mmHg(lit.)
• Melting Point: 55-57 °C (lit.)
• Flash Point: >110 ºC
• Color/Form: Light yellow rhombohedral crystal.
• Solubility: It is easily soluble in ether, chloroform, carbon disulfide and benzene, slightly soluble in ethanol, and very slightly soluble in cold petroleum ether.
• Density: 1.0712